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Compound of Interest

Compound Name: Benzyl fluoride

Cat. No.: B1329493

An In-depth Technical Guide to the Physical Properties of Benzyl Fluoride

This technical guide provides a comprehensive overview of the key physical properties of
benzyl fluoride (CeHsCH2F), specifically its boiling point and density. The information is
tailored for researchers, scientists, and professionals in drug development who require precise
data and an understanding of the methodologies for its determination.

Physical Properties of Benzyl Fluoride

Benzyl fluoride is a colorless liquid at standard conditions.[1][2] Its key physical properties,
boiling point, and density, have been determined through various experimental measurements.
The following table summarizes the reported quantitative data.
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Physical Property Value Conditions

Boiling Point 140 °C (413 K) At standard pressure (100
kPa)

137 °C Not specified

139.8 °C At 753 mmHg

60 °C At 45 Torr

Density 1.0228 g/cm3 At 25 °C (77 °F)

1.02278 g/cm3 At 25.3°C

1.023 g/mL Not specified

Experimental Protocols for Property Determination

The accurate determination of physical properties such as boiling point and density is
fundamental for the characterization and application of chemical compounds. Standard
laboratory procedures are employed to ensure precision and reproducibility.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The presence of impurities can alter the boiling point, typically by raising it. Several
standard methods are used for its determination.

a) Thiele Tube Method: This is a convenient method for determining the boiling point of small
guantities of a liquid.[3]

o Apparatus: A Thiele tube, thermometer, capillary tube (sealed at one end), a small test tube
(e.g., a Durham tube), and a heating medium (typically mineral oil).

e Procedure:
o A small amount of benzyl fluoride (a few milliliters) is placed into the small test tube.

o A capillary tube is placed inside the test tube with its open end submerged in the liquid.
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o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The entire assembly is placed in a Thiele tube containing mineral oil, which is then gently
heated at its side arm.[3][4]

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o Heating is stopped, and the liquid is allowed to cool. The boiling point is recorded as the
temperature at which the liquid just begins to enter the capillary tube.[4]

b) Distillation Method: For larger quantities, a simple or fractional distillation apparatus can be
used to determine the boiling point.[3][5] This method also serves to purify the liquid.

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heat source.
e Procedure:
o The distillation flask is filled with benzyl fluoride (at least 5 mL) and a few boiling chips.[3]

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.[5]

o The liquid is heated to a boil.

o The temperature is monitored. The boiling point is the stable temperature recorded on the
thermometer during the distillation of the bulk liquid.[3]

o The atmospheric pressure should be recorded, as boiling point is pressure-dependent.

Density Determination

Density is the mass of a substance per unit volume. It is a characteristic property that can be
used to identify a substance or determine its purity.

a) Pycnometer Method: A pycnometer (or specific gravity bottle) is a flask with a precise, known
volume, used for accurate density measurements.
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e Apparatus: A pycnometer, an analytical balance.

e Procedure:

[¢]

The mass of the clean, dry pycnometer is accurately measured.
o The pycnometer is filled with benzyl fluoride, and its mass is measured again.

o The pycnometer is emptied, cleaned, and filled with a reference substance of known
density (e.g., deionized water) at the same temperature, and its mass is measured.

o The volume of the pycnometer is calculated from the mass and density of the reference
substance.

o The density of benzyl fluoride is then calculated by dividing the mass of the benzyl
fluoride by the determined volume of the pycnometer.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of benzyl fluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzyl fluoride - Wikipedia [en.wikipedia.org]

2. echemi.com [echemi.com]

3. chem.libretexts.org [chem.libretexts.org]

4. vijaynazare.weebly.com [vijaynazare.weebly.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1329493?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329493?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Benzyl_fluoride
https://www.echemi.com/products/pid_Seven22762-benzylfluoride.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 5. vernier.com [vernier.com]

 To cite this document: BenchChem. [Physical properties of benzyl fluoride (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329493#physical-properties-of-benzyl-fluoride-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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